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Compound of Interest

Compound Name: Dicyclohexylmethane

Cat. No.: B1201802

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the toxicological profiles of
dicyclohexylmethane and the related cycloalkanes, cyclohexane and methylcyclohexane. The
information is compiled from a review of available safety data sheets and toxicological
literature. A significant data gap exists for the specific toxicity of dicyclohexylmethane, with
much of the available information pertaining to dicyclohexylmethane-4,4'-diisocyanate (MDI),
a compound with a different toxicological profile. Therefore, this comparison relies heavily on
data for cyclohexane and methylcyclohexane to provide a representative understanding of the
potential hazards associated with this class of cycloalkanes.

Data Presentation

The following tables summarize the available quantitative toxicity data for cyclohexane and
methylcyclohexane. Due to a lack of publicly available data, a comprehensive quantitative
comparison with dicyclohexylmethane is not possible at this time.

Table 1: Acute Toxicity Data
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Chemical Test Species Route Value
Cyclohexane LD50 Rat Oral >5,000 mg/kg bw
LD50 Rabbit Dermal >2,000 mg/kg bw
) >32,880 mg/m3
LC50 Rat Inhalation
(4h)

Methylcyclohexa

LD50 Rat Oral >3,200 mg/kg bw
ne

) >86,700 mg/kg
LD50 Rabbit Dermal
bw

LC50 Rat Inhalation Not available
Dicyclohexylmet )

LD50 - Oral No data available
hane
LD50 - Dermal No data available
LC50 - Inhalation No data available

Table 2: Skin and Eye Irritation Data

Chemical Test Species Result
Cyclohexane Skin Irritation Rabbit Irritating
Eye Irritation Rabbit Mildly irritating
Methylcyclohexane Skin Irritation - Irritating

Eye Irritation

Irritating to eyes and

mucous

membranes[1]

Dicyclohexylmethane Skin Irritation

No data available

Eye Irritation -

No data available

Table 3: Other Toxicological Endpoints
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Chemical Endpoint Species Result
Cyclohexane Sensitization Guinea pig Not sensitizing
) o NOAEL: 7000 ppm
Subchronic Toxicity Rat ) )
(inhalation)[2]
] o No evidence of
Reproductive Toxicity Rat ] o
reproductive toxicity[3]
Mutagenicity - Not mutagenic
) o Not classified as a
Carcinogenicity - )
carcinogen
Methylcyclohexane Sensitization - No data available
NOAEL: <100
Subchronic Toxicity Rat mg/kg/day
(subcutaneous)[1]
Little influence on the
Reproductive Toxicity Rat reproductive
system|[1]
Tests on bacterial or
o mammalian cell
Mutagenicity - ]
cultures did not show
mutagenic effects.[4]
Carcinogenicity - Not available[4]
Dicyclohexylmethane Sensitization - No data available

Subchronic Toxicity

No data available

Reproductive Toxicity

No data available

Mutagenicity

No data available

Carcinogenicity

No data available

Experimental Protocols
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The toxicity data presented in this guide are generally derived from studies following
standardized guidelines from the Organisation for Economic Co-operation and Development
(OECD). Below are detailed summaries of the methodologies for key acute toxicity and
repeated dose studies.

Acute Toxicity Testing

OECD 401: Acute Oral Toxicity[2]

o Principle: This test determines the median lethal dose (LD50) of a substance after a single
oral administration.

e Procedure:
o Healthy, young adult rodents (usually rats) are fasted prior to dosing.

o The test substance is administered by gavage in graduated doses to several groups of
animals, with one dose level per group.

o Animals are observed for mortality, clinical signs of toxicity, and body weight changes for
at least 14 days.

o Anecropsy is performed on all animals at the end of the observation period.
o Data Analysis: The LD50 is calculated using a statistical method.
OECD 402: Acute Dermal Toxicity[5][6][7]
e Principle: This test determines the LD50 of a substance after a single dermal application.
e Procedure:

o The fur is removed from the dorsal area of the trunk of the test animals (usually rats or
rabbits).

o The test substance is applied to a small area of skin (approximately 10% of the body
surface area) and held in contact with an occlusive dressing for 24 hours.
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o Animals are observed for mortality and signs of toxicity for at least 14 days.

o Data Analysis: The dermal LD50 is determined.
OECD 403: Acute Inhalation Toxicity

e Principle: This test determines the median lethal concentration (LC50) of a substance after a
single inhalation exposure.

e Procedure:

o Animals (usually rats) are exposed to the test substance as a gas, vapor, or aerosol in a
whole-body or nose-only inhalation chamber for a defined period (typically 4 hours).

o Multiple concentration groups are used.

o Animals are observed for mortality and toxic effects during and after exposure for at least
14 days.

o Data Analysis: The LC50 is calculated.

Skin and Eye Irritation Testing

OECD 404: Acute Dermal Irritation/Corrosion
 Principle: This test assesses the potential of a substance to cause skin irritation or corrosion.
e Procedure:

o A small amount of the test substance is applied to a patch of shaved skin on a single
animal (usually a rabbit).

o The patch is removed after a set time (up to 4 hours), and the skin is observed for signs of
erythema (redness) and edema (swelling) at specific intervals (1, 24, 48, and 72 hours).

o Data Analysis: The severity of the skin reactions is scored to determine the irritation
potential.

OECD 405: Acute Eye Irritation/Corrosion
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e Principle: This test evaluates the potential of a substance to cause eye irritation or damage.
e Procedure:

o A small amount of the test substance is instilled into the conjunctival sac of one eye of an
animal (usually a rabbit). The other eye serves as a control.

o The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72
hours after application.

o Data Analysis: The observed effects are scored to classify the substance's irritation potential.

Repeated Dose and Reproductive Toxicity Screening

OECD 422: Combined Repeated Dose Toxicity Study with the Reproduction/Developmental
Toxicity Screening Test[8][9][10][11]

e Principle: This screening test provides information on the potential health hazards from
repeated exposure to a substance, including effects on reproduction and development.

e Procedure:

o The test substance is administered orally to groups of male and female rats for a period
before mating, during mating, and for females, throughout gestation and lactation.

o Observations include clinical signs, body weight, food consumption, mating performance,
fertility, and parturition.

o Pups are examined for viability, growth, and any abnormalities.

o At the end of the study, a full necropsy and histopathological examination of the parent
animals are performed.

o Data Analysis: The no-observed-adverse-effect level (NOAEL) for systemic toxicity and
reproductive/developmental effects is determined.

Mandatory Visualization
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General Workflow for Acute Toxicity Testing
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Caption: General experimental workflow for acute toxicity studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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